Cas no 454214-22-3 (3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 454214-22-3
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• CID: 5906169
• PubChem ID: 2429383
• Update Time: 2025-07-19

3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 454214-22-3
• 3-(5-bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• EN300-26584715
• 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

• Inchi： 1S/C15H15BrN2O2/c1-20-14-5-4-13(16)9-11(14)8-12(10-17)15(19)18-6-2-3-7-18/h4-5,8-9H,2-3,6-7H2,1H3/b12-8-
• InChI Key： JTFHUZCSOOMDGF-WQLSENKSSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(/C#N)\C(N1CCCC1)=O)OC

Computed Properties

• Exact Mass: 334.03169g/mol
• Monoisotopic Mass: 334.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

Comprehensive Overview of 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454214-22-3)

3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454214-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of α,β-unsaturated nitriles, which are known for their reactivity and versatility in synthetic chemistry. Its molecular structure combines a brominated methoxyphenyl moiety with a pyrrolidine carbonyl group, making it a valuable intermediate for designing bioactive molecules.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile. Researchers are particularly interested in its potential applications as a kinase inhibitor precursor or a modulator of enzymatic activity. The presence of both electron-withdrawing (nitrile) and electron-donating (methoxy) groups in its structure allows for fine-tuning of electronic properties, which is critical in optimizing drug-receptor interactions. This aligns with the current focus on structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, the compound's CAS No. 454214-22-3 serves as a key identifier in chemical databases, facilitating its procurement for academic and industrial labs. Its α,β-unsaturated system offers opportunities for Michael addition reactions, while the bromo substituent enables further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). These attributes make it a hotspot for discussions in green chemistry forums, where researchers explore atom-efficient methodologies to derivatize such scaffolds.

Analytical characterization of 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. The compound's stability under various pH conditions is frequently investigated, addressing common queries about its storage recommendations and solubility profiles—topics highly searched by laboratory technicians. Notably, its logP value (a measure of lipophilicity) is often calculated to predict membrane permeability, a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

In material science, derivatives of this compound have been explored for their photophysical properties, particularly in the development of organic semiconductors. The conjugated system formed by its eneneitrile backbone may contribute to charge transport, a feature relevant to OLED (Organic Light-Emitting Diode) research. This interdisciplinary appeal bridges chemistry with cutting-edge renewable energy applications, resonating with global sustainability goals.

Regulatory and safety assessments of CAS No. 454214-22-3 emphasize proper handling protocols, though it is not classified as hazardous under standard guidelines. Safety Data Sheets (SDS) provide detailed information on personal protective equipment (PPE) requirements, aligning with workplace safety trends. The compound's environmental fate is another area of interest, with biodegradation studies becoming increasingly important in green chemistry initiatives.

Market-wise, suppliers of 3-(5-Bromo-2-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile often highlight its >95% purity grades, catering to stringent quality standards in GMP (Good Manufacturing Practice) environments. Pricing trends reflect its niche status, with cost fluctuations tied to bromine commodity markets—a topic frequently monitored by procurement specialists. The compound's patent landscape is also scrutinized, as its structural motifs appear in several drug candidate patents filed between 2015–2023.

Future research directions may explore its utility in click chemistry or as a template for PROTAC (Proteolysis-Targeting Chimera) designs. The integration of machine learning in molecular property prediction could further accelerate its optimization, addressing frequent search queries about AI in drug discovery. As synthetic methodologies evolve, this compound exemplifies how multifunctional intermediates drive innovation across chemical disciplines.